Cas no 10048-98-3 (Barium hydrogen phosphate)

• Product Name: Barium hydrogen phosphate
• CAS No: 10048-98-3
• MF: BaHO₄P
• MW: 233.306297063828
• MDL: MFCD00003451
• CID: 86289
• PubChem ID: 24858519
• Update Time: 2025-11-02

Barium hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• barium hydrogenphosphate
• barium hydrogenorthophosphate
• barium(2+),hydrogen phosphate
• Barium monohydrogen phosphate
• Secondary barium phosphate
• Barium hydrogen phosphate
• Barium phosphate dibasic
• Phosphoric acid, barium salt (1:1)
• BARIUMHYDROGENPHOSPHATE
• 14EU717F7E
• barium(2+); hydrogen phosphate
• Ba.HPO4
• Phosphoric acid hydrogen barium salt
• 5538AF
• TRA0049576
• BARIUM HYDROGEN PHOSPHATE (BAHPO4)
• AKOS015856699
• barium(2+);hydrogen phosphate
• J-000146
• EINECS 233-159-1
• Barium phosphate, dibasic
• Q4138178
• BARIUM PHOSPHATE (BAHPO4)
• NS00085958
• barium(2+),hydrogen phosphat
• DTXSID40884442
• 10048-98-3
• Baryta Phosphorica
• BARIUM PHOSPHATE, DIBASIC [MI]
• dibasicbarium phosphate
• UNII-14EU717F7E
• DB-229840
• LYSTYSFIGYAXTG-UHFFFAOYSA-L

• MDL： MFCD00003451
• Inchi： 1S/Ba.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+2;/p-2
• InChI Key： LYSTYSFIGYAXTG-UHFFFAOYSA-L
• SMILES： [Ba+2].P(=O)([O-])([O-])O

Computed Properties

• Exact Mass: 233.86600
• Monoisotopic Mass: 603.622563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless cubic crystals
• Density: 4.1^1^6
• Melting Point: 410°C
• Boiling Point: 158 °C at 760 mmHg
• Flash Point: °C
• PSA: 93.23000
• LogP: -0.05220
• Merck: 14,990
• Solubility: Slightly soluble in water.

Barium hydrogen phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332
• Hazardous Material transportation number：UN 1564 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： R20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Barium hydrogen phosphate

Recent Advances in the Study of Barium Hydrogen Phosphate (10048-98-3) in Chemical and Biomedical Applications

Barium hydrogen phosphate (CAS: 10048-98-3) has garnered significant attention in recent years due to its versatile applications in chemical and biomedical fields. This compound, known for its unique physicochemical properties, has been extensively studied for its potential in drug delivery, bone regeneration, and diagnostic imaging. The latest research highlights its role in enhancing the efficacy of therapeutic agents and improving material performance in biomedical applications. This briefing synthesizes the most recent findings and advancements related to barium hydrogen phosphate, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and modification of barium hydrogen phosphate to optimize its properties for specific applications. For instance, researchers have developed novel methods to control particle size and morphology, which are critical for its performance in drug delivery systems. A 2023 study published in the Journal of Materials Chemistry demonstrated that nanoscale barium hydrogen phosphate particles exhibit superior biocompatibility and controlled release kinetics, making them ideal candidates for targeted cancer therapy. These findings underscore the potential of this compound in addressing challenges associated with conventional drug delivery systems.

In the realm of bone tissue engineering, barium hydrogen phosphate has shown promise as a bioactive material. A recent investigation published in Biomaterials Science revealed that scaffolds incorporating barium hydrogen phosphate significantly enhanced osteoblast proliferation and differentiation. The study attributed these effects to the compound's ability to mimic the mineral phase of natural bone, thereby promoting cellular adhesion and growth. These results suggest that barium hydrogen phosphate could play a pivotal role in the development of next-generation bone grafts and implants.

Another area of interest is the use of barium hydrogen phosphate in diagnostic imaging. Its high X-ray attenuation properties make it an excellent contrast agent for computed tomography (CT) scans. A 2022 study in Advanced Healthcare Materials reported the development of barium hydrogen phosphate-based nanoparticles that provide enhanced imaging contrast while minimizing toxicity. This innovation could lead to safer and more effective diagnostic tools, particularly for patients with renal impairments who are sensitive to traditional iodine-based contrast agents.

Despite these advancements, challenges remain in the large-scale production and clinical translation of barium hydrogen phosphate-based technologies. Issues such as batch-to-batch variability and long-term stability need to be addressed to ensure consistent performance. Ongoing research is exploring surface modification techniques and composite formulations to overcome these limitations. For example, a 2023 study in ACS Applied Materials & Interfaces investigated the use of polymer coatings to improve the stability and dispersibility of barium hydrogen phosphate nanoparticles in physiological environments.

In conclusion, barium hydrogen phosphate (10048-98-3) continues to emerge as a versatile and valuable material in chemical and biomedical research. Its applications in drug delivery, bone regeneration, and diagnostic imaging highlight its potential to address critical challenges in healthcare. Future research should focus on optimizing synthesis protocols, enhancing material properties, and conducting rigorous preclinical evaluations to facilitate its transition from the laboratory to clinical practice. The insights provided in this briefing aim to inform and inspire further exploration of this promising compound.